N-hexyl-N',N'-dimethylpropane-1,3-diamine

• Molecular Formula: C11H26N2
• Molecular Weight: 186.34 g/mol
• IUPAC Name: N-hexyl-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C11H26N2/c1-4-5-6-7-9-12-10-8-11-13(2)3/h12H,4-11H2,1-3H3
• InChI Key: WXAORWPZPLCJIP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNCCCN(C)C

Description

N-hexyl-N',N'-dimethylpropane-1,3-diamine is a useful research compound. Its molecular formula is C11H26N2 and its molecular weight is 186.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of n-capronaldehyde (3.79 g, 37.8 mmol) and N,N-dimethylpropane-1,3-diamine (5 mL, 39.7 mmol) in anhydrous methanol (140 mL) was stirred at room temperature for 3 hours. To this solution was added slowly sodium borohydride (2.15 g, 56.8 mmol) over 5 minutes. The solution was stirred for 30 minutes then quenched with 1M NaOH (75 mL), diluted with water (125 mL) and extracted with ethyl acetate (3×150 mL). The combined ethyl acetate extracts were dried on magnesium sulfate, filtered and concentrated in vacuo to dryness. The residue was purified by column chromatography (gradient: 100% DCM to 10% MeOH in DCM with 1% NH4OH) to afford the title compound as a pale yellow oil (3.79 g, 54%).